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Compound of Interest

Compound Name: 4-Aminoisophthalic acid

Cat. No.: B1280447 Get Quote

This guide provides immediate safety, handling, and disposal protocols for researchers,

scientists, and drug development professionals working with 4-Aminoisophthalic acid.

Adherence to these procedures is critical for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
4-Aminoisophthalic acid poses several health risks, including skin irritation, serious eye

irritation, and potential respiratory irritation.[1][2][3] It may also be harmful if swallowed.[2][4]

Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory to

minimize exposure.

Summary of Hazards and Required PPE:
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Hazard GHS Classification
Required Personal
Protective Equipment
(PPE)

Skin Irritation Category 2

Chemical-resistant gloves

(e.g., nitrile or butyl rubber),

lab coat or protective clothing.

[1][2][5][6]

Eye Irritation Category 2

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

necessary for splash risks.[1]

[2][4][6]

Respiratory Irritation Category 3 (Single Exposure)

Use in a well-ventilated area. If

dust is generated, a

NIOSH/MSHA-approved

respirator is required.[1][2][4]

Acute Oral Toxicity Category 4

Do not eat, drink, or smoke

when handling. Wash hands

thoroughly after use.[2][7]

Operational Plan: Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling the

powder form to minimize dust inhalation.[1][3][7]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[7][8]

Handling Procedures:

Preparation: Before handling, ensure all required PPE is correctly worn. Inspect gloves for

any signs of damage.[2]
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Dispensing: Avoid creating dust when weighing or transferring the chemical.[3][8] Use

techniques like gentle scooping or working in a glove box if necessary.

During Use: Avoid all personal contact, including inhalation of dust.[1] Do not eat, drink, or

smoke in the work area.[1][2]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[1][2][3] Contaminated clothing should be removed and laundered before reuse.[1]

Storage:

Store in a cool, dry, and well-ventilated place away from incompatible materials like strong

oxidizing agents.[1][7][8]

Keep the container tightly sealed to prevent contamination and moisture absorption.[1][2][3]

Store in the original container and protect it from physical damage.[1]

Emergency and First Aid Procedures
Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of fresh,

running water for at least 15 minutes, holding

the eyelids open.[1][2][3][7] Seek immediate

medical attention.[2][7]

Skin Contact

Remove contaminated clothing and wash the

affected area immediately with soap and plenty

of water.[1][2][3][7] If irritation persists, seek

medical attention.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration.[2][3][7] Seek

medical attention.[2][3][7]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water.[3][7] Seek immediate medical attention.

[2][7]
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Disposal Plan
All waste containing 4-Aminoisophthalic acid must be treated as hazardous waste.

Solid Waste: Collect solid residues and contaminated materials (e.g., gloves, weighing

paper) in a clearly labeled, sealed container for hazardous waste.[1][3]

Liquid Waste: If dissolved in a solvent, dispose of it as chemical waste in an appropriate,

labeled container. Do not pour down the drain.[3][7]

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste.[9]

Regulatory Compliance: All disposal must be carried out in accordance with local, regional,

and national regulations.[1][2][6] Contact your institution's environmental health and safety

department for specific guidance.

Workflow for Handling 4-Aminoisophthalic Acid
Caption: Workflow for the safe handling and disposal of 4-Aminoisophthalic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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